Cas no 1806814-06-1 (Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806814-06-1
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853591
• Update Time: 2025-08-05

Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H7BrF2N2O2/c1-15-8(14)3-2-4(6(10)11)7(12)13-5(3)9/h2,6H,1H3,(H2,12,13)
• InChI Key： IEQIHRUUTIICOI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate

Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806814-06-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1806814-06-1, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and carboxylate functional groups, coupled with the distinctive bromo and difluoromethyl substituents, endows this compound with unique reactivity and potential applications in drug development.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in numerous pharmacologically active agents. The amino group at the 2-position and the carboxylate moiety at the 5-position provide opportunities for further functionalization, enabling the construction of more complex molecules. Additionally, the bromine atom at the 6-position serves as a versatile handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug synthesis. The difluoromethyl group at the 3-position introduces additional electronic and steric effects, influencing both the reactivity and pharmacokinetic properties of derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate has emerged as a crucial building block in this endeavor. Its structural motifs are frequently incorporated into small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases, which are overexpressed in many cancers. The bifunctional nature of the molecule allows for precise tuning of its interactions with biological targets, making it an attractive candidate for structure-based drug design.

The difluoromethyl group, in particular, has been extensively studied for its ability to modulate metabolic stability and binding affinity. This substituent can enhance lipophilicity while simultaneously reducing susceptibility to metabolic degradation, thereby improving the overall bioavailability of drug candidates. Recent studies have demonstrated that incorporating difluoromethyl groups into pyridine-based scaffolds can lead to compounds with improved pharmacokinetic profiles. This has spurred interest in exploring further modifications of Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate to develop next-generation therapeutics.

The bromo substituent at the 6-position of the pyridine ring offers another layer of synthetic utility. It serves as a convenient point for introducing additional functional groups through palladium-catalyzed cross-coupling reactions. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures efficiently. By leveraging this bromo group, chemists can generate a diverse array of derivatives with tailored properties. Such flexibility is particularly valuable in hit-to-lead optimization campaigns, where rapid access to structurally diverse compounds is essential.

Advances in computational chemistry have further enhanced the utility of Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate. Molecular modeling studies have provided insights into how structural modifications influence binding interactions with biological targets. These insights have guided the design of novel analogs with improved potency and selectivity. Additionally, computational methods have been used to predict metabolic pathways and potential side effects, allowing for more informed decisions during drug development.

The growing demand for customized intermediates has also driven innovation in synthetic methodologies. New synthetic routes have been developed to improve the efficiency and scalability of producing Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate. These advancements have not only reduced production costs but also minimized waste generation, aligning with broader sustainability goals in pharmaceutical manufacturing. Such improvements are critical as the industry moves toward greener chemistry practices.

In conclusion, Methyl 2-amino-6-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806814-06-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications and facilitate the creation of novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this intermediate will undoubtedly play an increasingly important role in shaping the future of drug discovery.